Cas no 1309112-13-7 (Repaglinide Acyl-b-D-glucuronide)

• Product Name: Repaglinide Acyl-b-D-glucuronide
• CAS No: 1309112-13-7
• MF: C₃₃H₄₄N₂O₁₀
• MW: 628.70987033844
• CID: 1060706
• PubChem ID: 71751995
• Update Time: 2025-05-19

Repaglinide Acyl-b-D-glucuronide Chemical and Physical Properties

Names and Identifiers

• Repaglinide Acyl-β-D-glucuronide
• Repaglinide Acyl-β-D
• (2S,3S,4S,5R,6S)-6-[2-ethoxy-4-[2-[[(1S)-3-methyl-1-(2-piperidin-1-ylphenyl)butyl]amino]-2-oxoethyl]benzoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• CHEMBL3526588
• 1-O-{2-Ethoxy-4-[2-({(1S)-3-methyl-1-[2-(piperidin-1-yl)phenyl]butyl}amino)-2-oxoethyl]benzoyl}-beta-D-glucopyranuronic acid
• beta-D-Glucopyranuronic acid, 1-(2-ethoxy-4-(2-(((1S)-3-methyl-1-(2-(1-piperidinyl)phenyl)butyl)amino)-2-oxoethyl)benzoate)
• Repaglinide Acyl-?-D-glucuronide
• UNII-BTH5V4730Z
• DTXSID20858363
• Repaglinide Acyl--D-glucuronide
• REPAGLINIDE ACYL-.BETA.-D-GLUCURONIDE
• Repaglinide Acyl- beta -D-glucuronide
• (2S,3S,4S,5R,6S)-6-[2-ETHOXY-4-({[(1S)-3-METHYL-1-[2-(PIPERIDIN-1-YL)PHENYL]BUTYL]CARBAMOYL}METHYL)BENZOYLOXY]-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID
• 1-[2-Ethoxy-4-[2-[[(1S)-3-methyl-1-[2-(1-piperidinyl)phenyl]butyl]amino]-2-oxoethyl]benzoate] beta-D-Glucopyranuronic Acid
• BTH5V4730Z
• 1309112-13-7
• Repaglinide Acyl-
• Repaglinide (m7)
• Q27274875
• Repaglinide acyl-beta-D-glucuronide
• .BETA.-D-GLUCOPYRANURONIC ACID, 1-(2-ETHOXY-4-(2-(((1S)-3-METHYL-1-(2-(1-PIPERIDINYL)PHENYL)BUTYL)AMINO)-2-OXOETHYL)BENZOATE)
• A-D-glucuronide
• Repaglinide Acyl-b-D-glucuronide

• Inchi： 1S/C33H44N2O10/c1-4-43-25-17-20(12-13-22(25)32(42)45-33-29(39)27(37)28(38)30(44-33)31(40)41)18-26(36)34-23(16-19(2)3)21-10-6-7-11-24(21)35-14-8-5-9-15-35/h6-7,10-13,17,19,23,27-30,33,37-39H,4-5,8-9,14-16,18H2,1-3H3,(H,34,36)(H,40,41)/t23-,27-,28-,29+,30-,33-/m0/s1
• InChI Key： HVHBBHOYIACRHO-GKKNLZSLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C(=O)O)O)O)O)OC(C1C=CC(=CC=1OCC)CC(N[C@@H](CC(C)C)C1=CC=CC=C1N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 628.30000
• Monoisotopic Mass: 628.29959560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 975
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 175Ų

Experimental Properties

• Melting Point: 130-132?C
• PSA: 178.58000
• LogP: 3.47600

Additional information on Repaglinide Acyl-b-D-glucuronide

Repaglinide Acyl-β-D-glucuronide (CAS No. 1309112-13-7): A Comprehensive Overview

Repaglinide Acyl-β-D-glucuronide, identified by the Chemical Abstracts Service Number (CAS No.) 1309112-13-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug metabolism. This acyl glucuronide derivative has garnered attention due to its unique structural properties and potential therapeutic applications. The compound represents a modified form of repaglinide, a well-known antidiabetic drug, through the introduction of a β-D-glucuronide moiety. This modification not only influences its pharmacokinetic profile but also opens up new avenues for research in drug development and metabolic studies.

The synthesis and characterization of Repaglinide Acyl-β-D-glucuronide involve sophisticated chemical methodologies that are critical for understanding its biological behavior. The glucuronidation process, which involves the attachment of a glucuronic acid unit to repaglinide, is a key step in its formation. This reaction is typically catalyzed by UDP-glucuronosyltransferases (UGTs), a family of enzymes responsible for conjugating various substrates with glucuronic acid to enhance their excretion. The specific UGT isoforms involved in the glucuronidation of repaglinide have been extensively studied, with UGT1A1 and UGT2B7 being the most prominent candidates.

The structural modification of repaglinide to form Repaglinide Acyl-β-D-glucuronide significantly impacts its pharmacokinetic properties. Glucuronidation generally increases the solubility and water solubility of drugs, facilitating their renal excretion. This can lead to a reduced half-life and potentially lower bioavailability compared to the parent compound. However, it also means that the drug can be more easily cleared from the body, which may be beneficial in cases of overdose or when rapid elimination is desired.

Recent research has delved into the metabolic pathways involving Repaglinide Acyl-β-D-glucuronide. Studies have shown that this derivative can undergo further metabolic transformations, including hydrolysis back to repaglinide or other metabolites. The enzymes responsible for these hydrolytic reactions are primarily carboxylesterases and other hydrolases present in the liver and intestines. Understanding these pathways is crucial for predicting the overall pharmacokinetic behavior of repaglinide acyl glucuronides and for designing drugs with optimized metabolic profiles.

The therapeutic potential of Repaglinide Acyl-β-D-glucuronide extends beyond its role as a mere metabolite. Some studies suggest that acyl glucuronides may possess intrinsic biological activity, distinct from their parent compounds. For instance, certain acyl glucuronides have been found to exhibit anti-inflammatory or antioxidant properties. While these effects are not typically the primary focus of antidiabetic therapy, they highlight the complexity of drug metabolism and the potential for unexpected therapeutic benefits.

In clinical settings, the presence of Repaglinide Acyl-β-D-glucuronide in patient samples can be an important indicator of metabolic activity. Analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS) are commonly employed to detect and quantify this metabolite. By monitoring its levels, clinicians can gain insights into the patient's enzymatic activity and adjust dosages accordingly. This approach is particularly relevant in personalized medicine, where individual metabolic profiles play a crucial role in optimizing treatment strategies.

The regulatory landscape for compounds like Repaglinide Acyl-β-D-glucuronide is also influenced by their metabolic behavior. Regulatory agencies require comprehensive data on drug metabolism to assess safety and efficacy. This includes information on metabolic pathways, enzyme kinetics, and potential interactions with other drugs that share common metabolic pathways. The case of repaglinide acyl glucuronides underscores the importance of understanding these complex interactions to ensure safe and effective drug use.

Future research directions in this area may focus on developing novel derivatives of repaglinide with enhanced pharmacokinetic properties or novel biological activities. By leveraging knowledge gained from studies on Repaglinide Acyl-β-D-glucuronide, researchers aim to create next-generation antidiabetic agents that offer improved efficacy and safety profiles. Additionally, advancements in computational chemistry and systems biology may aid in predicting metabolic behaviors more accurately, further facilitating drug design and development.

In conclusion, Repaglinide Acyl-β-D-glucuronide (CAS No. 1309112-13-7) is a compound with multifaceted implications in pharmaceutical chemistry and clinical medicine. Its unique structural features and metabolic behavior make it a valuable subject of study for understanding drug metabolism and developing new therapeutic agents. As research continues to uncover new insights into its properties and applications, it is likely that this compound will remain at the forefront of pharmaceutical innovation.